Cas no 111-61-5 (Ethyl stearate)

• Product Name: Ethyl stearate
• CAS No: 111-61-5
• MF: C₂₀H₄₀O₂
• MW: 312.530406951904
• MDL: MFCD00009006
• CID: 81908
• PubChem ID: 24899785
• Update Time: 2025-11-02

Ethyl stearate Chemical and Physical Properties

Names and Identifiers

• Ethyl stearate
• Ethyl octadecanoate
• Stearic Acid ethyl ester
• Ethyl octadecanoate,Stearic acid ethyl ester
• Octadecanoic acid ethyl ester
• Ethyl n-octadecanoate
• KAK-ES
• NSC 8919
• FEMA 3490
• Radia 7185
• Ethylstearat
• thyl stearate
• Eighteen ethyl
• Octadecanoic a
• Stearic acid ethyl
• Octadecanoic acid, ethyl ester
• Stearic acid, ethyl ester
• Dicyclohexylammonium sulfate
• FEMA No. 3490
• C64RTC734W
• MVLVMROFTAUDAG-UHFFFAOYSA-N
• C20H40O2
• Ethyl stearate, 97%
• AK114522
• ethyl-stearate
• Ethyloctadecanoate
• Ethyl ocatadecanoate
• E(R) degrees EEaOOo

• MDL： MFCD00009006
• Inchi： 1S/C20H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h3-19H2,1-2H3
• InChI Key： MVLVMROFTAUDAG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCC)=O
• BRN： 1788183

Computed Properties

• Exact Mass: 312.30300
• Monoisotopic Mass: 312.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.9

Experimental Properties

• Color/Form: White crystalline solid. Tasteless or almost tasteless.
• Density: 0.862±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 34-38 °C (lit.)
• Boiling Point: 213-215 °C/15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4349
• Solubility: Insuluble (2.9E-4 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 6.81100
• FEMA: 3490 | ETHYL OCTADECANOATE
• Solubility: Insoluble in water, soluble in alcohol and ether.

Ethyl stearate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：WI3600000
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances

Additional information on Ethyl stearate

Ethyl Stearate (CAS No. 111-61-5): Properties, Applications, and Market Insights

Ethyl stearate (CAS No. 111-61-5) is a fatty acid ester derived from stearic acid and ethanol. This organic compound is widely used in industries such as cosmetics, pharmaceuticals, and food additives due to its excellent emollient and lubricating properties. With the increasing demand for bio-based chemicals and sustainable ingredients, ethyl stearate has gained attention as a versatile and eco-friendly alternative to synthetic compounds.

The chemical formula of ethyl stearate is C₂₀H₄₀O₂, and it appears as a white, waxy solid or colorless liquid at room temperature. Its low toxicity and high stability make it suitable for various applications, including personal care products like lotions, creams, and hair conditioners. Recent trends in clean beauty and natural skincare have further boosted its popularity as a plant-derived emollient.

In the pharmaceutical industry, ethyl stearate serves as an excipient in tablet coatings and controlled-release formulations. Its ability to enhance drug solubility and bioavailability aligns with the growing focus on drug delivery systems and pharmaceutical innovations. Researchers are also exploring its potential in nanotechnology and biodegradable materials, addressing modern challenges in sustainability.

The food industry utilizes ethyl stearate as a flavoring agent and texturizer, particularly in baked goods and confectionery. As consumers increasingly seek clean-label ingredients and non-GMO additives, this compound offers a viable solution for manufacturers aiming to meet regulatory and consumer demands. Its GRAS (Generally Recognized As Safe) status by the FDA reinforces its suitability for food applications.

From a market perspective, the global demand for ethyl stearate is driven by its multifunctional properties and the shift toward green chemistry. Key players in the chemical industry are investing in sustainable production methods, such as enzymatic esterification, to reduce environmental impact. Analysts predict steady growth in the fatty acid esters market, with ethyl stearate playing a significant role due to its broad applicability.

In conclusion, ethyl stearate (CAS No. 111-61-5) is a valuable compound with diverse applications across multiple industries. Its compatibility with eco-friendly trends and technological advancements positions it as a key ingredient for future innovations. Whether in cosmetics, pharmaceuticals, or food products, this ester continues to demonstrate its versatility and relevance in a rapidly evolving market.